Cas no 2411201-04-0 (N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide)

• Product Name: N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide
• CAS No: 2411201-04-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5415511
• PubChem ID: 146106963
• Update Time: 2025-07-18

N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517209180
• EN300-26580057
• 2411201-04-0
• N-[2-(2,3-Dihydro-1H-inden-5-yloxy)ethyl]prop-2-enamide
• N-[2-[(2,3-Dihydro-1H-inden-5-yl)oxy]ethyl]-2-propenamide
• N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide

• Inchi： 1S/C14H17NO2/c1-2-14(16)15-8-9-17-13-7-6-11-4-3-5-12(11)10-13/h2,6-7,10H,1,3-5,8-9H2,(H,15,16)
• InChI Key： WCTLMGMPMXNBBA-UHFFFAOYSA-N
• SMILES： C(NCCOC1C=CC2=C(C=1)CCC2)(=O)C=C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.2±45.0 °C(Predicted)
• pka: 14.26±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide

Comprehensive Overview of N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide (CAS No. 2411201-04-0)

N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide (CAS No. 2411201-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This molecule features a 2,3-dihydro-1H-indene core linked to an ethoxyethylprop-2-enamide moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for targeting specific enzymes or receptors.

In recent years, the demand for small-molecule modulators like N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide has surged, driven by advancements in precision medicine and high-throughput screening. The compound’s CAS No. 2411201-04-0 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and neuroprotective agents. Its indenyloxyethyl structure also aligns with trends in fragment-based drug design, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide exemplifies the growing interest in hybrid molecules that combine aromatic and aliphatic functionalities. Its prop-2-enamide group offers reactivity for further derivatization, a feature highly valued in medicinal chemistry optimization. Laboratories focusing on structure-activity relationship (SAR) studies often explore analogs of this compound to enhance binding affinity or metabolic stability.

The compound’s potential extends beyond therapeutics. In materials science, its conjugated double-bond system makes it a candidate for photopolymerizable coatings or organic semiconductors. Such applications are frequently discussed in forums on green chemistry and sustainable materials, addressing the global push for eco-friendly innovations. Searches for CAS 2411201-04-0 often intersect with queries about biodegradable polymers or non-toxic additives.

Analytical challenges associated with N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide include its chromatographic separation and spectroscopic characterization. Techniques like HPLC-MS and NMR are commonly employed, as noted in publications indexed under its CAS number. These methodologies are critical for ensuring purity, a key concern for researchers investigating its biological activity or material properties.

In summary, N-2-(2,3-dihydro-1H-inden-5-yloxy)ethylprop-2-enamide (CAS No. 2411201-04-0) represents a versatile compound at the intersection of multiple scientific disciplines. Its structural features and functional groups align with contemporary research priorities, from drug development to advanced materials. As interest in tailored molecular architectures grows, this compound is poised to remain a subject of intensive study and innovation.